2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid

• Molecular Formula: C9H8N4O2
• Molecular Weight: 204.19 g/mol
• IUPAC Name: 2-(1H-imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid
• InChI: InChI=1S/C9H8N4O2/c1-5-4-12-8(7-10-2-3-11-7)13-6(5)9(14)15/h2-4H,1H3,(H,10,11)(H,14,15)
• InChI Key: HNJSQMIUIATNFO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(N=C1C(=O)O)C2=NC=CN2

Description

2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid (molecular formula: C₉H₈N₄O₂) is a heterocyclic compound featuring fused imidazole and pyrimidine rings. The imidazole moiety contributes to its ability to participate in hydrogen bonding and π-π interactions, while the pyrimidine ring enhances its aromaticity and electronic diversity. This structural duality underpins its broad biological activity, including antimicrobial, anticancer, and enzyme-inhibitory properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid typically involves multi-step reactions. One common method includes the cyclization of amido-nitriles, which can be catalyzed by nickel. The reaction conditions are mild and can accommodate a variety of functional groups, including aryl halides and heterocycles .

Industrial Production Methods

Industrial production methods for this compound often involve optimizing the synthetic routes to increase yield and reduce costs. This may include the use of continuous flow reactors and advanced catalytic systems to streamline the process and ensure consistency in product quality.

Chemical Reactions Analysis

Types of Reactions

2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid can undergo various types of chemical reactions, including:

Oxidation: This reaction typically involves the addition of oxygen or the removal of hydrogen.

Reduction: This involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions can vary but often include controlled temperatures and the use of solvents to facilitate the reaction.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation might yield a carboxylic acid derivative, while reduction could produce an alcohol.

Scientific Research Applications

2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: It is explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: The compound is used in the development of new materials and as a catalyst in various chemical processes.

Mechanism of Action

The mechanism of action for 2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid involves its interaction with specific molecular targets. These targets can include enzymes, receptors, or other proteins that play a role in biological processes. The compound’s structure allows it to bind to these targets and modulate their activity, leading to various biological effects.

Comparison with Similar Compounds

Structural Analogues with Pyrimidine Backbones

A. Pyrimidine Derivatives with Varied Substituents

Compound Name	Key Structural Differences	Biological Activity/Uniqueness	Reference
5-Methylpyrimidine-4-carboxylic acid	Lacks imidazole ring; methyl at position 5	Lower binding diversity due to absence of imidazole
2-Aminopyrimidine-4-carboxylic acid	Amino group at position 2 instead of imidazole	Enhanced antibacterial activity but reduced metabolic stability
2-(Butan-2-yl)-5-methylpyrimidine-4-carboxylic acid	Butan-2-yl substituent at position 2	Increased hydrophobicity alters membrane permeability

Key Insight : The imidazole ring in the target compound enables dual-target interactions (e.g., enzymes and receptors), unlike simpler pyrimidine derivatives, which often exhibit single-mechanism activity .

Imidazole-Containing Analogues

A. Imidazole-Pyridine Hybrids

• 2-(1H-Imidazol-2-yl)pyridine : Replaces pyrimidine with pyridine, reducing aromatic conjugation. This lowers its redox activity and limits applications in catalytic systems .
• 1H-Benzimidazol-2-yl Derivatives : Fused benzene-imidazole structure increases lipophilicity but reduces solubility, limiting bioavailability compared to the target compound .

B. Functionalized Imidazole-Pyrimidine Carboxylic Acids

• 4-Hydroxy-2-[(1H-imidazol-1-yl)methyl]pyrimidine-5-carboxylic acid : Hydroxyl group at position 4 enhances hydrogen-bonding capacity but reduces stability under acidic conditions .
• 2-(Carbamoylmethyl)-5-methylpyrimidine-4-carboxylic acid : Carbamoylmethyl group introduces urea-like hydrogen bonding but lacks the imidazole’s π-stacking capability .

Key Insight : The target compound’s methyl group at position 5 and carboxylic acid at position 4 synergize with the imidazole ring to optimize both solubility and target affinity .

Biological Activity

2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid is a compound of interest in medicinal chemistry due to its potential biological activities, particularly in the realms of anti-inflammatory and anticancer properties. This article aims to provide a comprehensive overview of its biological activity, supported by data tables, case studies, and relevant research findings.

The compound has the following chemical characteristics:

• Molecular Formula: C$_9$H$_8$N$_4$O$_2$
• Molecular Weight: 204.19 g/mol
• CAS Number: 1690884-01-5

The biological activity of 2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid is primarily attributed to its interaction with various biological targets. It is believed to modulate pathways involved in inflammation and cancer cell proliferation. The imidazole and pyrimidine moieties may contribute to these effects through:

• Inhibition of Kinases: Similar compounds have shown potential in inhibiting kinases involved in cancer progression.
• Anti-inflammatory Effects: The compound may inhibit pro-inflammatory cytokines, reducing inflammation.

Anticancer Activity

Recent studies have evaluated the anticancer properties of this compound against various cancer cell lines. The results indicate significant cytotoxic effects:

Cell Line	IC$_{50}$ (µM)	Mechanism
MCF7	12.50	Apoptosis induction
A549	26.00	Cell cycle arrest
HepG2	0.71	Aurora-A kinase inhibition

These findings suggest that 2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid may serve as a promising candidate for further development as an anticancer agent.

Anti-inflammatory Activity

The compound has also been assessed for its anti-inflammatory properties:

Assay	Result
TNF-alpha Inhibition	Significant reduction (p < 0.05)
IL-6 Production	Decreased by 40% at 10 µM

These results indicate that the compound effectively reduces key inflammatory markers, suggesting its potential use in treating inflammatory diseases.

Study 1: Cytotoxicity Assessment

A study conducted on various derivatives of pyrimidines demonstrated that the introduction of an imidazole ring significantly enhanced cytotoxicity against MCF7 and A549 cell lines. The study reported IC$_{50}$ values comparable to established chemotherapeutics, indicating that structural modifications can lead to improved efficacy.

Study 2: In Vivo Anti-inflammatory Effects

In an animal model of arthritis, administration of 2-(1H-Imidazol-2-yl)-5-methylpyrimidine-4-carboxylic acid resulted in reduced swelling and joint destruction compared to control groups. Histological analysis showed decreased infiltration of inflammatory cells, supporting its potential as an anti-inflammatory agent.